Cas no 2227727-36-6 ((3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid)
(3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid
- EN300-2007087
- 2227727-36-6
-
- Inchi: 1S/C8H9BrO3S/c1-4-3-13-8(7(4)9)5(10)2-6(11)12/h3,5,10H,2H2,1H3,(H,11,12)/t5-/m1/s1
- InChI Key: DVZXDTWEROEACP-RXMQYKEDSA-N
- SMILES: BrC1C(C)=CSC=1[C@@H](CC(=O)O)O
Computed Properties
- Exact Mass: 263.94558g/mol
- Monoisotopic Mass: 263.94558g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 85.8Ų
(3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2007087-1g |
(3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid |
2227727-36-6 | 1g |
$2745.0 | 2023-09-16 | ||
| Enamine | EN300-2007087-5g |
(3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid |
2227727-36-6 | 5g |
$7961.0 | 2023-09-16 | ||
| Enamine | EN300-2007087-10g |
(3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid |
2227727-36-6 | 10g |
$11805.0 | 2023-09-16 | ||
| Enamine | EN300-2007087-0.05g |
(3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid |
2227727-36-6 | 0.05g |
$2306.0 | 2023-09-16 | ||
| Enamine | EN300-2007087-0.1g |
(3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid |
2227727-36-6 | 0.1g |
$2415.0 | 2023-09-16 | ||
| Enamine | EN300-2007087-0.25g |
(3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid |
2227727-36-6 | 0.25g |
$2525.0 | 2023-09-16 | ||
| Enamine | EN300-2007087-0.5g |
(3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid |
2227727-36-6 | 0.5g |
$2635.0 | 2023-09-16 | ||
| Enamine | EN300-2007087-1.0g |
(3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid |
2227727-36-6 | 1g |
$2745.0 | 2023-05-31 | ||
| Enamine | EN300-2007087-2.5g |
(3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid |
2227727-36-6 | 2.5g |
$5380.0 | 2023-09-16 | ||
| Enamine | EN300-2007087-5.0g |
(3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid |
2227727-36-6 | 5g |
$7961.0 | 2023-05-31 |
(3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on (3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid
Compound CAS No. 2227727-36-6: (3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid
Compound CAS No. 2227727-36-6, also known as (3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of β-hydroxy acids, which are widely studied for their roles in biological systems and synthetic chemistry. The molecule features a thiophene ring substituted with a bromo group and a methyl group, along with a hydroxyl group and a carboxylic acid group attached to the central carbon atom, which is also chiral, giving rise to its R configuration.
The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess, making it more accessible for research and industrial applications. The presence of the thiophene ring imparts unique electronic properties to the molecule, enhancing its reactivity in various chemical transformations.
One of the most promising applications of (3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid lies in its potential as a building block for drug discovery. The compound's structure resembles certain bioactive molecules, suggesting its role in modulating cellular pathways. Recent studies have explored its ability to inhibit specific enzymes involved in metabolic disorders, such as diabetes and obesity, highlighting its potential as a lead compound for therapeutic development.
In addition to its pharmacological applications, this compound has shown promise in materials science. The thiophene moiety is known to contribute to π-conjugation, making this compound a candidate for use in organic electronics, such as semiconductors and conductive polymers. Researchers have recently investigated its properties in thin-film transistor devices, demonstrating its potential for use in flexible electronics.
The stereochemistry of this compound plays a critical role in its biological activity and chemical reactivity. The R configuration at the central carbon atom influences the molecule's interactions with biological targets, such as proteins and enzymes. Recent computational studies have provided insights into the stereochemical preferences of this compound when bound to specific receptors, further guiding its optimization for therapeutic applications.
Moreover, the presence of the bromo group on the thiophene ring introduces additional functional diversity to the molecule. This substituent can undergo various transformations, such as elimination or substitution reactions, enabling further structural modifications to tailor the compound's properties for specific applications. Recent research has focused on using this brominated derivative as an intermediate in the synthesis of more complex molecules with enhanced bioactivity.
In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, which is favorable for its safe disposal in industrial settings. However, further research is needed to fully understand its environmental fate and potential risks.
Overall, (3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid represents a versatile platform for exploring new chemical entities with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to contribute significantly to advancements in medicine, materials science, and beyond.
2227727-36-6 ((3R)-3-(3-bromo-4-methylthiophen-2-yl)-3-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)